Cas no 2229089-73-8 (1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229089-73-8
• MF: C₉H₅Cl₂N₃O
• MW: 242.061499357224
• CID: 5894424
• PubChem ID: 165669738
• Update Time: 2025-06-14

1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1984033
• 2229089-73-8

• Inchi： 1S/C9H5Cl2N3O/c10-7-6(8(11)14-4-13-7)9(3-12)1-5(15)2-9/h4H,1-2H2
• InChI Key： SIUCUKRFWDVDMP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 240.9809672g/mol
• Monoisotopic Mass: 240.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile (CAS: 2229089-73-8)

The compound 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile (CAS: 2229089-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and cyclobutane structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules with enhanced pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile via a multi-step process involving cyclobutane ring formation and subsequent functionalization. The researchers highlighted the compound's stability and reactivity, which make it an attractive intermediate for further chemical modifications.

In addition to its synthetic utility, the biological activity of 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile has been a focal point of recent investigations. Preliminary in vitro studies have revealed its inhibitory effects on specific protein kinases, particularly those involved in inflammatory and oncogenic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against JAK2 and FLT3 kinases, suggesting potential applications in the treatment of myeloproliferative disorders and certain types of leukemia.

Further research has explored the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and molecular docking simulations have provided insights into its binding interactions with target proteins. These studies have identified key hydrogen bonding and hydrophobic interactions that contribute to its inhibitory activity, offering a foundation for the rational design of more potent and selective analogs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile and its derivatives. Recent efforts have focused on improving solubility and bioavailability while maintaining its therapeutic efficacy. A 2023 patent application disclosed novel formulations of the compound, including nanoparticle-based delivery systems, which have shown enhanced stability and targeted delivery in preclinical models.

In conclusion, 1-(4,6-dichloropyrimidin-5-yl)-3-oxocyclobutane-1-carbonitrile (CAS: 2229089-73-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further development in targeted therapies. Ongoing research aims to address current limitations and explore its full therapeutic potential, paving the way for future clinical applications.